BENGHE Foundational & Exploratory

Check Availability & Pricing

In vitro characterization of ML266

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML266

cat. No.: B560467

An in-depth analysis of the in vitro characterization of ML266 reveals its role as a molecular
chaperone for the enzyme glucocerebrosidase (GCase). This technical guide synthesizes the
available data on ML266, detailing its mechanism of action, biochemical properties, and the
methodologies used to characterize it. This document is intended for researchers, scientists,
and professionals in the field of drug development with an interest in therapeutic agents for
Gaucher disease.

Core Compound Summary: ML266

ML266 has been identified as a chaperone for glucocerebrosidase (GCase), an enzyme
implicated in Gaucher disease. Unlike inhibitors, ML266 facilitates the proper folding and
trafficking of mutant GCase to the lysosome, where it can perform its catalytic function.

Quantitative Data Summary

The publicly available quantitative data for ML266 is limited. The key reported value is its half-
maximal inhibitory concentration (IC50), which in the context of its function as a chaperone,
likely refers to the concentration at which it provides 50% of its maximal chaperoning effect, not
enzymatic inhibition.

Parameter Value Source
IC50 2.5 uM [11[2]
Molecular Formula C24H22BrN304 [2]
Molecular Weight 496.36 g/mol [2]
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Mechanism of Action

ML266 functions as a pharmacological chaperone. In Gaucher disease, mutations in the GBA1
gene lead to misfolded GCase that is retained in the endoplasmic reticulum (ER) and targeted
for degradation. ML266 binds to the misfolded GCase, stabilizing its conformation and allowing
it to pass the ER quality control system. The correctly folded GCase, complexed with ML266, is
then trafficked to the lysosome. Within the acidic environment of the lysosome, ML266
dissociates, leaving the active GCase to hydrolyze its substrate, glucocerebroside.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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